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Cat. No.: B15486590 Get Quote

A Note to the Reader: The following application notes and protocols were developed in

response to a query for information on Niobium-Platinum (3/1). An extensive search of scientific

literature and materials databases did not yield significant information on a Niobium-Platinum

compound with a 3:1 stoichiometry for cryogenic electronic applications. Therefore, this

document focuses on Niobium-Tin (Nb3Sn), a well-characterized and technologically significant

A15 superconductor with properties highly relevant to the intended application. Nb3Sn serves

as an excellent and practical analogue for understanding the synthesis, characterization, and

application of niobium-based A15 superconducting materials in cryogenic electronics.

Introduction to Niobium-Tin (Nb3Sn)
Niobium-tin (Nb3Sn) is an intermetallic compound recognized for its robust type-II

superconducting properties, making it a critical material for a variety of cryogenic applications.

[1] Discovered to be a superconductor in 1954, its ability to sustain high currents and strong

magnetic fields was identified in 1961, paving the way for its use in high-power magnets and

other superconducting machinery.[1] Unlike the more common niobium-titanium (NbTi)

superconductors, Nb3Sn boasts a higher critical temperature and a significantly higher upper

critical magnetic field, allowing it to operate in more demanding cryogenic environments.[1][2]

However, its brittle nature presents challenges in fabrication, necessitating specialized

manufacturing techniques.[1][3]
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The performance of Nb3Sn in cryogenic electronic devices is dictated by its fundamental

superconducting and structural properties. These properties can be influenced by factors such

as stoichiometry, strain, and crystal structure.

Superconducting Properties
The primary superconducting parameters of Nb3Sn are summarized in the table below. These

values represent typical ranges found in the literature, and specific performance can vary with

fabrication methods and material purity.

Property Symbol Value Conditions

Critical Temperature Tc 17.78 - 18.3 K Ambient Pressure

Upper Critical Field Bc2(0) ~30 T At 0 K

Critical Current

Density
Jc > 2,500 A/mm² At 4.2 K and 12 T

Note: The critical current density is highly dependent on the manufacturing process and the

applied magnetic field.

Structural and Mechanical Properties
Nb3Sn possesses an A15 crystal structure, which is crucial to its superconducting

characteristics.[4]

Property Value

Crystal Structure A15 (Cubic, Pm-3n)

Lattice Parameter (a) ~5.29 Å

Mechanical Characteristic Brittle

Strain Sensitivity
High; superconducting properties degrade with

strain
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The superior superconducting properties of Nb3Sn make it an enabling technology for a range

of high-performance cryogenic electronic and electrical systems.

High-Field Magnets: Nb3Sn is a primary choice for generating very high magnetic fields

(above 10 T) in applications such as:

Magnetic Resonance Imaging (MRI) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Particle accelerators, including the Large Hadron Collider (LHC) and the upcoming Future

Circular Collider (FCC).[1][5]

Fusion energy research, such as the International Thermonuclear Experimental Reactor

(ITER).[1]

Superconducting Radiofrequency (SRF) Cavities: Nb3Sn-coated SRF cavities offer the

potential for higher operating temperatures (e.g., 4.2 K, the boiling point of liquid helium) and

higher quality factors compared to pure niobium cavities, which could lead to more energy-

efficient and compact particle accelerators.[6]

Quantum Computing: While still an area of active research, the high critical fields and

temperatures of Nb3Sn could be beneficial for certain components within quantum

computing systems that require robust superconductivity.

Experimental Protocols
The following sections provide detailed protocols for the synthesis and characterization of

Nb3Sn.

Synthesis of Nb3Sn Wires via the Bronze Route Method
The bronze route is a common solid-state diffusion method for producing multifilamentary

Nb3Sn wires.

Objective: To fabricate a composite wire containing fine filaments of Nb3Sn within a bronze

matrix.

Materials and Equipment:
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High-purity niobium rods

High-tin bronze (Cu-Sn alloy) billet

Vacuum sealing and welding equipment

Hot extrusion press

Wire drawing machine

Annealing furnace with inert gas supply (e.g., argon)

Protocol:

Billet Assembly:

1. Drill a series of holes into the bronze billet.

2. Insert the niobium rods into the drilled holes.

Initial Processing:

1. Seal and weld the assembled billet under vacuum.

2. Heat the billet and perform hot extrusion to reduce its diameter and ensure metallurgical

bonding between the niobium and bronze.

Wire Drawing:

1. Draw the extruded rod through a series of dies to reduce its diameter to the desired wire

size. This process elongates the niobium filaments within the bronze matrix.

Intermediate Annealing:

1. Periodically anneal the wire at approximately 450-500°C in an inert atmosphere. This step

is necessary to relieve work hardening of the bronze matrix, allowing for further drawing.

Final Heat Treatment (Reaction):
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1. Wind the final drawn wire into its desired coil shape.

2. Perform a final heat treatment in a vacuum or inert atmosphere. A typical heat treatment

profile is to hold the wire at a temperature between 650°C and 750°C for an extended

period (50 to 200 hours).[2] During this step, tin from the bronze matrix diffuses into the

niobium filaments, reacting to form the Nb3Sn compound.

Stabilization:

1. A copper stabilization layer is typically co-processed with the wire, separated from the

bronze by a diffusion barrier (e.g., tantalum) to prevent tin contamination of the copper.

Bronze Route
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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